Cas no 66191-47-7 (2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-)

2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)- structure
66191-47-7 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-
CAS No:66191-47-7
MF:C6H7BrN2O2
MW:219.035980463028
CID:396700
PubChem ID:3272339
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-
    • 1-(2-bromoethyl)pyrimidine-2,4-dione
    • SCHEMBL16632410
    • AKOS005607620
    • 2-(1-uracilyl)ethyl bromide
    • 1-(2-bromoethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 66191-47-7
    • 1-(2-bromoethyl)pyrimidine-2,4(1H,3H)-dione
    • DTXSID90390902
    • Inchi: 1S/C6H7BrN2O2/c7-2-4-9-3-1-5(10)8-6(9)11/h1,3H,2,4H2,(H,8,10,11)
    • InChI Key: GLESWWBHBSDOLZ-UHFFFAOYSA-N
    • SMILES: BrCCN1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 217.96911
  • Monoisotopic Mass: 217.96909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41
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